5-methyl-7-(4-nitrophenyl)-N-(pyridin-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 5-methyl-7-(4-nitrophenyl)-N-pyridin-2-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C18H15N7O3/c1-11-15(17(26)23-14-4-2-3-9-19-14)16(24-18(22-11)20-10-21-24)12-5-7-13(8-6-12)25(27)28/h2-10,16H,1H3,(H,19,23,26)(H,20,21,22)
• InChI Key: PQSWUFGNXIRHFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NC4=CC=CC=N4
• Molecular Formula: C18H15N7O3
• Molecular Weight: 377.4 g/mol
• CAS No.: 391896-92-7

Description

5-methyl-7-(4-nitrophenyl)-N-(pyridin-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C18H15N7O3 and its molecular weight is 377.364. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetic Studies

Pharmacokinetics of novel vasodilators, such as nicardipine hydrochloride, have been extensively studied across different species, including rats, dogs, monkeys, and humans. These studies help understand the absorption, distribution, metabolism, and excretion (ADME) properties of such compounds. Nicardipine hydrochloride's systemic availability, clearance, and volume of distribution indicate a marked first-pass effect, with variations observed across species. This information is crucial for developing new pharmaceuticals with optimal efficacy and safety profiles (Higuchi & Shiobara, 1980).

Toxicology and Safety Assessment

The toxicology of various compounds, including potential carcinogens found in cooked meats (PhIP) and environmental exposures to organophosphate and pyrethroid pesticides, has been evaluated to assess their health impacts. These studies underscore the importance of understanding the toxicological profiles of chemical compounds for public health. The identification of biomarkers, such as albumin adducts of PhIP, facilitates the monitoring of exposure to potentially carcinogenic compounds and aids in the evaluation of their risks to human health (Bellamri et al., 2018).

Environmental and Occupational Health

Research on environmental exposure to pesticides in populations, such as preschool children in South Australia and maternal urine during pregnancy in Mediterranean areas, highlights the significance of monitoring and regulating the use of chemical compounds to protect vulnerable groups. These studies provide valuable data for developing public health policies aimed at minimizing exposure to harmful chemicals (Babina et al., 2012).

Dietary Assessment of Xenobiotics

The intake of xenobiotics from food processing and their potential link to cancer have been explored in various populations. Understanding the dietary sources and levels of intake of these compounds is crucial for assessing their health implications and for guiding dietary recommendations to reduce exposure to potential carcinogens (Zapico et al., 2022).

Future Directions

The future directions for the research and development of this compound could involve further exploration of its potential therapeutic applications, particularly in the treatment of diseases such as cancer and Alzheimer’s. Additionally, the development of more efficient synthesis methods could also be a focus.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to target rna viruses, mainly as anti-influenza virus agents able to inhibit rna-dependent rna polymerase (rdrp) pa–pb1 subunits interaction .

Mode of Action

Similar compounds have been reported to inhibit the interaction of rna-dependent rna polymerase subunits, which is crucial for the replication of rna viruses .

Biochemical Pathways

Similar compounds have been reported to interfere with the replication of rna viruses, suggesting that they may affect pathways related to viral replication .

Pharmacokinetics

Similar compounds have been reported to have favourable pharmacokinetic properties .

Result of Action

Similar compounds have been reported to inhibit the replication of rna viruses, suggesting that they may have antiviral effects .

Action Environment

The synthesis of similar compounds has been reported to be influenced by the reaction conditions, suggesting that environmental factors may play a role in the synthesis and stability of these compounds .